Pyrazolo[1,5-a]pyridin-5-ol

Catalog No.
S1780930
CAS No.
156969-42-5
M.F
C7H6N2O
M. Wt
134.138
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Pyrazolo[1,5-a]pyridin-5-ol

CAS Number

156969-42-5

Product Name

Pyrazolo[1,5-a]pyridin-5-ol

IUPAC Name

1H-pyrazolo[1,5-a]pyridin-5-one

Molecular Formula

C7H6N2O

Molecular Weight

134.138

InChI

InChI=1S/C7H6N2O/c10-7-2-4-9-6(5-7)1-3-8-9/h1-5,8H

InChI Key

ISWUQPFMKGBFBD-UHFFFAOYSA-N

SMILES

C1=CNN2C1=CC(=O)C=C2

Synonyms

PYRAZOLO[1,5-A]PYRIDIN-5-OL

Medicinal Chemistry:

Pyrazolo[1,5-a]pyridin-5-ol is a heterocyclic scaffold with promising potential in medicinal chemistry research. Studies have explored its derivatives as potential candidates for various therapeutic applications:

  • Antitumor agents: Some derivatives have exhibited antitumor activity against various cancer cell lines, including breast and colon cancer []. This research suggests their potential for further development as novel cancer treatments.
  • EP1 receptor antagonists: Specific derivatives have been synthesized and evaluated as potential antagonists for the EP1 receptor, which plays a role in overactive bladder []. This research holds promise for the development of new drugs to treat this condition.

Synthetic Chemistry:

The development of efficient and eco-friendly methods for synthesizing Pyrazolo[1,5-a]pyridin-5-ol derivatives is an ongoing area of research. Scientists are exploring various strategies, including:

  • Cross-dehydrogenative coupling reactions: These reactions offer a green and efficient approach for synthesizing pyrazolo[1,5-a]pyridine derivatives using readily available starting materials and avoiding harsh chemicals [].

Material Science:

While research in this area is still emerging, some studies suggest that Pyrazolo[1,5-a]pyrimidine derivatives, which share a similar structure with Pyrazolo[1,5-a]pyridin-5-ol, exhibit interesting photophysical properties []. This opens doors for potential applications in various areas of material science, but further research is needed to explore this potential.

XLogP3

0.7

Wikipedia

Pyrazolo[1,5-a]pyridin-5(1H)-one

Dates

Modify: 2023-08-15

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